Cas no 115610-77-0 (cinnamyl coumarate)

cinnamyl coumarate structure
cinnamyl coumarate structure
Product Name:cinnamyl coumarate
CAS No:115610-77-0
MF:C18H16O3
MW:280.317845344543
CID:2022032
PubChem ID:71338701
Update Time:2025-04-21

cinnamyl coumarate Chemical and Physical Properties

Names and Identifiers

    • cinnamyl coumarate
    • 3-phenylprop-2-enyl 3-(4-hydroxyphenyl)prop-2-enoate
    • 3-Phenylprop-2-en-1-yl 3-(4-hydroxyphenyl)prop-2-enoate
    • 115610-77-0
    • DTXSID80766238
    • 391682-51-2
    • RQA68251
    • QEA61030
    • Inchi: 1S/C18H16O3/c19-17-11-8-16(9-12-17)10-13-18(20)21-14-4-7-15-5-2-1-3-6-15/h1-13,19H,14H2
    • InChI Key: JDBSEUVQZVQSCN-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC(=CC=1)O)=O)CC=CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 280.109944368g/mol
  • Monoisotopic Mass: 280.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.1
  • Topological Polar Surface Area: 46.5Ų
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